Cas no 903199-66-6 (2-4-(2-methoxyphenyl)-3-methyl-1,2-oxazol-5-yl-5-(2-methylprop-2-en-1-yl)oxyphenol)

• Product Name: 2-4-(2-methoxyphenyl)-3-methyl-1,2-oxazol-5-yl-5-(2-methylprop-2-en-1-yl)oxyphenol
• CAS No: 903199-66-6
• MF: C₂₁H₂₁NO₄
• MW: 351.395745992661
• CID: 5425894
• Update Time: 2025-07-13

2-4-(2-methoxyphenyl)-3-methyl-1,2-oxazol-5-yl-5-(2-methylprop-2-en-1-yl)oxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-(4-(2-methoxyphenyl)-3-methylisoxazol-5-yl)-5-((2-methylallyl)oxy)phenol
• Phenol, 2-[4-(2-methoxyphenyl)-3-methyl-5-isoxazolyl]-5-[(2-methyl-2-propen-1-yl)oxy]-
• 2-4-(2-methoxyphenyl)-3-methyl-1,2-oxazol-5-yl-5-(2-methylprop-2-en-1-yl)oxyphenol

• Inchi： 1S/C21H21NO4/c1-13(2)12-25-15-9-10-16(18(23)11-15)21-20(14(3)22-26-21)17-7-5-6-8-19(17)24-4/h5-11,23H,1,12H2,2-4H3
• InChI Key： QDGFBHHIDHMLJI-UHFFFAOYSA-N
• SMILES： C1(O)=CC(OCC(C)=C)=CC=C1C1ON=C(C)C=1C1=CC=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-4-(2-methoxyphenyl)-3-methyl-1,2-oxazol-5-yl-5-(2-methylprop-2-en-1-yl)oxyphenol

Professional Introduction to Compound with CAS No. 903199-66-6 and Product Name: 2-4-(2-methoxyphenyl)-3-methyl-1,2-oxazol-5-yl-5-(2-methylprop-2-en-1-yl)oxyphenol

The compound with the CAS number 903199-66-6 and the product name 2-4-(2-methoxyphenyl)-3-methyl-1,2-oxazol-5-yl-5-(2-methylprop-2-en-1-yl)oxyphenol represents a significant advancement in the field of chemical and biomedical research. This compound belongs to a class of heterocyclic phenols that have garnered considerable attention due to their potential pharmacological properties. The structural complexity of this molecule, characterized by its 1,2-oxazol core and multiple aromatic substituents, positions it as a promising candidate for further investigation in drug discovery and therapeutic applications.

Recent studies have highlighted the importance of 1,2-oxazole derivatives in medicinal chemistry. These compounds are known for their ability to interact with biological targets in unique ways, often leading to novel therapeutic effects. The presence of a 2-methoxyphenyl group in the molecular structure suggests potential modulation of enzyme activity and receptor binding, which are critical factors in the development of new drugs. Additionally, the 5-(2-methylprop-2-en-1-yl)oxyphenol moiety introduces a hydrophobic region that may enhance membrane permeability, facilitating cellular uptake and distribution.

In the context of current research, compounds like this one are being explored for their anti-inflammatory, antioxidant, and anticancer properties. The 1,2-oxazol ring is particularly interesting because it can serve as a scaffold for designing molecules that mimic natural bioactive compounds. For instance, studies have shown that oxazole derivatives can inhibit certain kinases and transcription factors involved in cancer progression. The 2-methoxyphenyl group further enhances this potential by providing a site for hydrogen bonding interactions with biological targets.

The 3-methyl substituent in the molecule adds another layer of complexity, influencing both the electronic properties and steric environment of the compound. This can be particularly important in determining how the molecule interacts with proteins and other biological macromolecules. Computational studies have been instrumental in predicting these interactions, allowing researchers to optimize the structure for better efficacy and reduced side effects.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug development. The combination of the 1,2-oxazol core with aromatic rings like 2-methoxyphenyl and 5-(2-methylprop-2-en-1-yl)oxyphenol creates a versatile framework that can be modified to target specific diseases. For example, modifications at the 5-position could enhance binding affinity to particular receptors or enzymes. This flexibility makes it an attractive candidate for further exploration in both academic and industrial settings.

Recent advancements in synthetic chemistry have enabled more efficient production methods for complex molecules like this one. Techniques such as flow chemistry and microwave-assisted synthesis have reduced reaction times and improved yields, making it feasible to produce larger quantities for preclinical studies. These improvements are crucial for advancing drug discovery pipelines and bringing new treatments to market more quickly.

The pharmacokinetic properties of this compound are also under investigation. The presence of multiple aromatic rings suggests good solubility in lipids, which could be advantageous for oral administration. Additionally, the 5-(2-methylprop-2-en-1-yl)oxyphenol group may contribute to metabolic stability, reducing the need for frequent dosing. These factors are essential considerations when evaluating a compound's potential as a therapeutic agent.

In conclusion, the compound with CAS No. 903199-66-6 and product name 2-4-(2-methoxyphenyl)-3-methyl-1,2-oxazol-5-yl-5-(2-methylprop-2-en-1-yloxyphenol) represents a significant advancement in chemical and biomedical research. Its unique structural features make it a promising candidate for further investigation in drug discovery and therapeutic applications. With ongoing research focused on optimizing its pharmacological properties, this compound has the potential to contribute to novel treatments for various diseases.